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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive framework for interpreting a Certificate
of Analysis (CoA) for Penconazole-d7, a deuterated internal standard crucial for quantitative
analytical studies. Understanding the data presented in a CoA is paramount for ensuring the
accuracy, reliability, and validity of experimental results in research, clinical, and quality control
settings. This guide outlines the typical components of a CoA for a deuterated reference
standard, details the experimental methodologies employed, and presents the information in a
clear and accessible format.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document that confirms a specific batch of a product meets
its predetermined specifications. For a chemical reference standard like Penconazole-d7, the
CoA provides critical data on its identity, purity, and isotopic enrichment, ensuring its suitability
for use as an internal standard in analytical methods such as mass spectrometry.

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a CoA for Penconazole-
d7. These values are representative and may vary between different batches and suppliers.

Table 1: General Information
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Parameter Specification

Product Name Penconazole-d7

CAS Number 1628110-84-8[1][2]
Molecular Formula C13HsD7CI2N3[2]
Molecular Weight 291.23 g/mol [2]
Appearance White to off-white solid
Storage Condition -20°C, protect from light

Table 2: Quality Control Parameters

Test Method Specification Result
Chemical Purity HPLC-UV >98.0% 99.5%

Isotopic Enrichment 1H NMR / Mass Spec. > 98 atom % D 99.2 atom % D
Identity 1H NMR, Mass Spec. Conforms to structure Conforms
Residual Solvents GC-HS As per USP <467> Complies
Water Content Karl Fischer Titration <0.5% 0.1%

Experimental Protocols

The analytical methods used to generate the data on a CoA are critical for understanding the
quality of the reference standard. Below are detailed methodologies for the key experiments
cited.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

¢ Objective: To determine the percentage of the main compound (Penconazole-d7) relative to

any impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.
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o Chromatographic Conditions:

o

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

[¢]

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

[¢]

[e]

Detection Wavelength: 220 nm.

o

Injection Volume: 10 pL.

e Procedure: A solution of Penconazole-d7 is prepared in a suitable solvent (e.g., acetonitrile)
and injected into the HPLC system. The peak area of Penconazole-d7 is compared to the
total area of all peaks in the chromatogram to calculate the purity.

Isotopic Enrichment Analysis

o Objective: To determine the percentage of deuterium atoms at the labeled positions.
e Methods:

o Proton Nuclear Magnetic Resonance (*H NMR) Spectroscopy: The absence of signals at
the positions where deuterium has been incorporated confirms successful labeling. The
integration of any residual proton signals allows for the calculation of isotopic enrichment.

o Mass Spectrometry (MS): The mass spectrum of the deuterated compound is compared to
the unlabeled compound. The relative intensities of the molecular ions corresponding to
the deuterated and non-deuterated species are used to calculate the isotopic enrichment.

[3]

Identity Confirmation

» Objective: To confirm that the chemical structure of the material matches that of
Penconazole-d7.

e Methods:
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o H NMR Spectroscopy: The resulting spectrum is compared to a reference spectrum of
Penconazole to confirm the expected chemical shifts and splitting patterns, with the
notable absence of signals at the deuterated positions.

o Mass Spectrometry (MS): The mass-to-charge ratio (m/z) of the molecular ion is
determined and must be consistent with the calculated molecular weight of Penconazole-
dz.

Visualizing the Certificate of Analysis Workflow

The following diagrams illustrate the logical flow of information and processes involved in the
generation and interpretation of a Certificate of Analysis for Penconazole-d7.
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Caption: Workflow for Penconazole-d7 CoA Generation and Use.
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Caption: Logic Diagram for Purity and Identity Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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